Cas no 415694-42-7 (N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide))

N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide) is a bifunctional organic compound featuring a central 1,3-phenylene core linked to two furan-2-carboxamide groups via methylene bridges. This structure imparts rigidity and potential for hydrogen bonding, making it useful in coordination chemistry and polymer science. The furan rings contribute to its reactivity in Diels-Alder and other cycloaddition reactions, while the amide groups enhance solubility in polar solvents. Its symmetrical design allows for applications in supramolecular assemblies and as a building block for advanced materials. The compound’s well-defined geometry and functional versatility make it valuable in research involving molecular recognition and tailored macromolecular architectures.
N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide) structure
415694-42-7 structure
Product Name:N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide)
CAS No:415694-42-7
MF:C18H16N2O4
MW:324.330644607544
MDL:MFCD00977948
CID:2600937
PubChem ID:795748
Update Time:2025-05-27

N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide) Chemical and Physical Properties

Names and Identifiers

    • N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide)
    • SMR000103159
    • Oprea1_038435
    • MLS000106190
    • HMS2443C18
    • STK414507
    • N-[[3-[(furan-2-carbonylamino)methyl]phenyl]methyl]furan-2-carboxamide
    • AK402693
    • ST50923632
    • N,N'-(benzene-1,3-diyldimethanediyl)difuran-2-carboxamide
    • N-[(3-{[(furan-2-yl)formamido]methyl}phenyl)methyl]furan-2-carboxamide
    • 2-furyl-N-({3-[(2-furylcarbonylamino)meth
    • CS-0197220
    • SCHEMBL16266238
    • N-({3-[(FURAN-2-YLFORMAMIDO)METHYL]PHENYL}METHYL)FURAN-2-CARBOXAMIDE
    • AS-70552
    • CHEMBL1583160
    • AKOS003302429
    • C75110
    • 415694-42-7
    • SB61161
    • AB00081152-01
    • MDL: MFCD00977948
    • Inchi: 1S/C18H16N2O4/c21-17(15-6-2-8-23-15)19-11-13-4-1-5-14(10-13)12-20-18(22)16-7-3-9-24-16/h1-10H,11-12H2,(H,19,21)(H,20,22)
    • InChI Key: OSHVKTUXCUDDMV-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NCC1C=CC=C(CNC(C2=CC=CO2)=O)C=1)=O

Computed Properties

  • Exact Mass: 324.11100700g/mol
  • Monoisotopic Mass: 324.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 84.5

Experimental Properties

  • Boiling Point: 650.2°C at 760 mmHg

N,N'-(1,3-Phenylenebis(methylene))bis(furan-2-carboxamide) Security Information

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